Cas no 72807-18-2 (1-(1H-Indol-3-ylmethyl)piperidin-4-amine)

• Product Name: 1-(1H-Indol-3-ylmethyl)piperidin-4-amine
• CAS No: 72807-18-2
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 59382
• PubChem ID: 11172250
• Update Time: 2025-04-18

1-(1H-Indol-3-ylmethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-ylmethyl)piperidin-4-amine
• 1-(1H-indol-3-ylmethyl)-4-Piperidinamine
• AG-G-87005
• ALBB-013174
• CTK5D6859
• KB-146279
• MolPort-008-154-278
• DTXSID40457630
• 72807-18-2
• VKEURNDOWDDXJE-UHFFFAOYSA-N
• 1-[(1H-indol-3-yl)methyl]piperidin-4-amine
• BDBM50280734
• FT-0720784
• SCHEMBL11307597
• AKOS005173770
• NCGC00325160-01
• CHEMBL4177127
• AB01320213-02
• 1-((1H-indol-3-yl)methyl)piperidin-4-amine
• 4-amino-1-(indol-3-ylmethyl)piperidine
• EN300-58362

• MDL： MFCD12025412
• Inchi： 1S/C14H19N3/c15-12-5-7-17(8-6-12)10-11-9-16-14-4-2-1-3-13(11)14/h1-4,9,12,16H,5-8,10,15H2
• InChI Key： VKEURNDOWDDXJE-UHFFFAOYSA-N
• SMILES： N1(CC2=CNC3C=CC=CC2=3)CCC(CC1)N

Computed Properties

• Exact Mass: 229.15800
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 397.9°C at 760 mmHg
• Flash Point: 194.4°C
• Refractive Index: 1.652
• PSA: 45.05000
• LogP: 2.72920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles